N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine

• IUPAC Name: N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine
• InChI: InChI=1S/C20H23NO/c1-2-4-19(3-1)21-14-15-5-7-16(8-6-15)17-9-10-20-18(13-17)11-12-22-20/h5-10,13,19,21H,1-4,11-12,14H2
• InChI Key: CUKOYBROSYAPSR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NCC2=CC=C(C=C2)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C20H23NO
• Molecular Weight: 293.4 g/mol

Description

N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine, also known as BPAP, is a psychoactive drug that has been researched for its potential use in treating depression, anxiety, and other psychiatric disorders. BPAP belongs to a class of compounds known as selective norepinephrine reuptake enhancers (SNREs) and is structurally similar to the antidepressant drug reboxetine.

Mechanism of Action

N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine works by selectively enhancing the reuptake of norepinephrine in the brain. This leads to an increase in the levels of norepinephrine in the synaptic cleft, which can improve mood and reduce anxiety. N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine has also been shown to have neuroprotective effects, which may be due to its ability to increase the levels of brain-derived neurotrophic factor (BDNF).
Biochemical and Physiological Effects:
N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine has been shown to increase the levels of norepinephrine in the brain, which can lead to improved mood and reduced anxiety. It has also been shown to increase the levels of BDNF, which is important for the growth and survival of neurons. N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine has been found to have a low toxicity profile and has not been shown to have significant side effects in animal studies.

Advantages and Limitations for Lab Experiments

N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine has several advantages for lab experiments, including its high potency and selectivity for norepinephrine reuptake. It also has a low toxicity profile and has not been shown to have significant side effects in animal studies. However, N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine is a relatively new compound and there is still much to be learned about its effects and potential applications.

Future Directions

There are several future directions for research on N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine. One area of interest is its potential use in treating depression and anxiety in humans. Clinical trials are needed to determine the safety and efficacy of N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine in humans, as well as the optimal dosage and duration of treatment. Another area of interest is its potential use in treating Parkinson's disease, as N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine has been shown to have neuroprotective effects in animal models. Further research is needed to determine the potential applications of N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine in treating other neurological disorders. Finally, more research is needed to understand the mechanism of action of N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine and its effects on the brain and other organs.

Synthesis Methods

N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine can be synthesized from commercially available starting materials using a multi-step process that involves several chemical reactions. The synthesis method has been described in detail in scientific literature and involves the use of various reagents and solvents. The final product is obtained after several purification steps and is typically obtained as a white crystalline powder.

Scientific Research Applications

N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine has been extensively studied for its potential use in treating depression, anxiety, and other psychiatric disorders. It has been shown to have antidepressant and anxiolytic effects in animal models and has been found to increase the levels of norepinephrine in the brain. N-[[4-(2,3-dihydro-1-benzofuran-5-yl)phenyl]methyl]cyclopentanamine has also been studied for its potential use in treating Parkinson's disease, as it has been shown to have neuroprotective effects in animal models.